Thiazolo[4,5-c]quinoline, 2-phenyl-

• CAS No.: 111199-34-9
• Molecular Formula: C16H10N2S
• Molecular Weight: 262.3 g/mol
• IUPAC Name: 2-phenyl-[1,3]thiazolo[4,5-c]quinoline
• InChI: InChI=1S/C16H10N2S/c1-2-6-11(7-3-1)16-18-14-10-17-13-9-5-4-8-12(13)15(14)19-16/h1-10H
• InChI Key: LHGQMWURUMTIIZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NC3=C(S2)C4=CC=CC=C4N=C3

Description

Thiazolo[4,5-c]quinoline, 2-phenyl- is a useful research compound. Its molecular formula is C16H10N2S and its molecular weight is 262.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 20.52 g (0.1 mole) of 3-amino-4-mercapto-quinoline-hydrochloride, 10.61 g (0.1 mole) of freshly distilled benzaldehyde and 200 ml of ethanol is refluxed for 2 hours, whereupon air is bubbled through the reaction mixture for several days. The precipitated crystals are filtered and recrystallized from ethanol. Thus 13.5 g of 2-phenyl-thiazolo[4,5-c]quinoline are obtained. The melting point of this product is identical with that of the compound prepared according to Example 5.